ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H19NO4S/c1-5-22-17(20)15-14(10(2)23-16(15)18-11(3)19)12-6-8-13(21-4)9-7-12/h6-9H,5H2,1-4H3,(H,18,19)
• InChI Key: TZDQOKNMHQUQAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)OC)C)NC(=O)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

Ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate is a synthetic compound known for its diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate typically involves multi-step organic reactions. One common method starts with the preparation of the thiophene ring, followed by the introduction of the acetamido and methoxyphenyl groups. The final step involves esterification to form the ethyl carboxylate group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Quality control measures, including chromatography and spectroscopy, ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the aromatic ring or the ester group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

Ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s biological activity makes it a candidate for studying cellular processes and interactions.

Medicine: Its potential therapeutic properties are explored in drug development, particularly for neuroprotective and anti-inflammatory effects

Industry: The compound’s stability and reactivity make it useful in various industrial applications, including material science and catalysis.

Mechanism of Action

The mechanism of action of ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate involves its interaction with specific molecular targets and pathways. For instance, it has been shown to regulate energy homeostasis and O-GlcNAcylation, a post-translational modification that modulates glucose homeostasis in ischemic stroke . The compound’s neuroprotective effects are attributed to its ability to enhance mitochondrial homeostasis and inhibit apoptosis pathways .

Comparison with Similar Compounds

Similar Compounds

2-(4-Methoxyphenyl)ethyl-2-acetamido-2-deoxy-β-d-pyranoside: A salidroside analogue with neuroprotective effects.

2-Acetamido-4-methoxyphenyl diselenide:

Uniqueness

Ethyl 2-acetamido-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate stands out due to its thiophene core, which imparts distinct electronic and steric properties. This uniqueness enhances its reactivity and potential for diverse applications in research and industry.